N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}thiophene-2-sulfonamide

• IUPAC Name: N-[2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C18H20N2O4S3/c1-12-16(8-9-19-27(21,22)17-5-4-10-25-17)26-18(20-12)13-6-7-14(23-2)15(11-13)24-3/h4-7,10-11,19H,8-9H2,1-3H3
• InChI Key: KHDOJOLMEKKYDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=C(C=C2)OC)OC)CCNS(=O)(=O)C3=CC=CS3
• Molecular Formula: C18H20N2O4S3
• Molecular Weight: 424.6 g/mol

Description

The compound appears to contain a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen. It also contains a thiophene ring, another type of heterocyclic compound with sulfur. The presence of the dimethoxyphenyl groups suggests that this compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 3D structure could be determined using techniques like X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the size and shape of the molecule, the exact placement of the functional groups, and the presence of any chiral centers.

Scientific Research Applications

Use in Industrial Chemistry

Thiophene derivatives, such as this compound, are utilized in industrial chemistry, particularly as corrosion inhibitors.

Application in Material Science

Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors, which are used in the fabrication of organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).

Potential Use in Anticancer Drug Research

Compounds similar to this one can be used as NF-κB inhibitors, which could be useful in anticancer drug research.

Treatment of Metabolic and Immunological Diseases

Retinoid nuclear modulators, which are similar to this compound, are important agents for the treatment of metabolic and immunological diseases.

Impact on Neuroinflammation

Lipopolysaccharide (LPS)-induced inflammatory mediators, similar to this compound, might have a beneficial impact on various brain disorders where neuroinflammation involving microglial activation plays a crucial role in the pathogenesis of these diseases.

Use in Flavoring Group Evaluation

This compound has been evaluated in the Flavoring Group Evaluation 94, Revision 2 (FGE.94Rev2), which considers aliphatic amines and amides.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many drugs containing thiazole rings act by inhibiting certain enzymes.

Safety and Hazards

As with any chemical compound, the safety and hazards would depend on a variety of factors including the specific properties of the compound, the amount and concentration used, and the specific context in which it is used.

Future Directions

Future research could involve synthesizing this compound and studying its properties in more detail. Potential applications could be explored based on the properties of the compound.